methyl 4-[(4-bromo-1H-pyrazol-1-yl)methyl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 4-[(4-bromo-1H-pyrazol-1-yl)methyl]benzoate” is a chemical compound with the molecular formula C12H11BrN2O2 . It is a derivative of pyrazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C12H11BrN2O2/c1-17-12(16)10-4-2-9(3-5-10)7-15-8-11(13)6-14-15/h2-6,8H,7H2,1H3 . This indicates the presence of a bromo-pyrazolyl group attached to a benzoate ester.Scientific Research Applications
Hydrogen-Bonded Supramolecular Structures
Research by Portilla, Mata, Nogueras, Cobo, Low, & Glidewell (2007) explored the hydrogen-bonded supramolecular structures in substituted 4-pyrazolylbenzoates. The study highlighted how these molecules are linked by various hydrogen bonds, forming chains, sheets, and three-dimensional framework structures. This research is relevant for understanding the structural and bonding properties of compounds like methyl 4-[(4-bromo-1H-pyrazol-1-yl)methyl]benzoate (Portilla et al., 2007).
Antimicrobial Activity
Shah (2014) investigated the synthesis of novel Arylazopyrazolones substituted with Thiazolyhydrazone, demonstrating significant antimicrobial activity against various bacteria and fungi. This research suggests the potential use of this compound derivatives in antimicrobial applications (Shah, 2014).
Application in Palladium-Catalyzed Cross-Coupling Reactions
Ocansey, Darkwa, & Makhubela (2018) focused on synthesizing bulky pyrazole-based ligands and evaluating their use in Suzuki–Miyaura cross-coupling reactions. The study demonstrates the utility of pyrazole-containing compounds, like this compound, in stabilizing metal complexes for catalysis (Ocansey et al., 2018).
Synthesis of Novel Compounds with Potential Inhibitory Activity
Qin, Xing, Zhang, Makawana, Jiang, & Zhu (2014) designed and synthesized (1,3-diphenyl-1H-pyrazol-4-yl) methyl benzoate derivatives and evaluated them as potential inhibitors, demonstrating significant inhibitory activity in vitro. This highlights the potential for designing drugs and inhibitors based on the structure of this compound (Qin et al., 2014).
Catalytic Properties and Structural Analysis
Jadeja, Parihar, Vyas, & Gupta (2012) synthesized Schiff base ligands using pyrazolone-based compounds and analyzed their copper complexes' DNA binding and catalytic properties. These findings can be extended to this compound, providing insights into its potential application in catalysis and DNA interaction studies (Jadeja et al., 2012).
Mechanism of Action
Target of Action
Related compounds such as pyrazole derivatives have been known to interact with various biological targets
Mode of Action
The exact mode of action of “Methyl 4-[(4-bromo-1H-pyrazol-1-yl)methyl]benzoate” is currently unknown due to the lack of specific studies on this compound. It’s worth noting that compounds with similar structures have been observed to interact with their targets through intermolecular interactions .
Biochemical Pathways
Related compounds have been found to influence various biochemical pathways . More research is needed to elucidate the specific pathways affected by this compound.
Pharmacokinetics
The compound’s physical properties such as its molecular weight and solubility suggest that it may have good bioavailability .
Result of Action
Related compounds have been found to exhibit various biological activities
Action Environment
Factors such as temperature, ph, and the presence of other molecules can potentially affect the action of similar compounds .
Properties
IUPAC Name |
methyl 4-[(4-bromopyrazol-1-yl)methyl]benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrN2O2/c1-17-12(16)10-4-2-9(3-5-10)7-15-8-11(13)6-14-15/h2-6,8H,7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYUZXMFLDXNSSF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)CN2C=C(C=N2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.